Cas no 2119343-02-9 (tert-butyl 9-cyano-3-azabicyclo[3.3.1]nonane-3-carboxylate)

• Product Name: tert-butyl 9-cyano-3-azabicyclo[3.3.1]nonane-3-carboxylate
• CAS No: 2119343-02-9
• MF: C₁₄H₂₂N₂O₂
• MW: 250.336683750153
• CID: 5105774
• Update Time: 2026-03-03

tert-butyl 9-cyano-3-azabicyclo[3.3.1]nonane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 9-cyano-3-azabicyclo[3.3.1]nonane-3-carboxylate

• Inchi： 1S/C14H22N2O2/c1-14(2,3)18-13(17)16-8-10-5-4-6-11(9-16)12(10)7-15/h10-12H,4-6,8-9H2,1-3H3
• InChI Key： ROHFCDCLKWGKFU-UHFFFAOYSA-N
• SMILES： C12C(C#N)C(CCC1)CN(C(OC(C)(C)C)=O)C2

Additional information on tert-butyl 9-cyano-3-azabicyclo[3.3.1]nonane-3-carboxylate

tert-butyl 9-cyano-3-azabicyclo[3.3.1]nonane-3-carboxylate (CAS No: 2119343-02-9)

The compound tert-butyl 9-cyano-3-azabicyclo[3.3.1]nonane-3-carboxylate (CAS No: 2119343-02-9) is a highly specialized organic compound with a complex bicyclic structure. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique structural features and potential applications in drug development and advanced materials synthesis.

The molecular structure of tert-butyl 9-cyano-3-azabicyclo[3.3.1]nonane-3-carboxylate is characterized by a bicyclo[3.3.1]nonane framework, which is a tricyclic system with two fused rings and a bridgehead nitrogen atom. The presence of the cyano group (-CN) at the 9-position introduces additional electronic complexity, while the tert-butyl ester group at the 3-position contributes to the compound's solubility and stability under various conditions.

Recent studies have highlighted the potential of this compound as a precursor for the synthesis of bioactive molecules. Researchers have explored its role in constructing complex natural product analogs, where its rigid bicyclic structure serves as an ideal scaffold for incorporating functional groups with desired pharmacological properties. For instance, modifications to the cyano group have been shown to enhance the compound's ability to interact with specific biological targets, making it a valuable intermediate in drug discovery programs.

In addition to its role in organic synthesis, tert-butyl 9-cyano-3-azabicyclo[3.3.1]nonane-3-carboxylate has been investigated for its potential applications in polymer chemistry. Its unique combination of rigidity and functionality makes it a promising candidate for the development of advanced polymers with tailored mechanical and electronic properties.

The synthesis of this compound involves a multi-step process that combines principles from both classical organic chemistry and modern catalytic methodologies. Key steps include the construction of the bicyclic framework through ring-closing metathesis, followed by functionalization at specific positions to introduce the cyano and tert-butyl groups. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing production costs and improving scalability.

From an environmental perspective, researchers have also examined the biodegradability and ecological impact of this compound. Studies suggest that under controlled conditions, it exhibits moderate biodegradation rates, making it suitable for applications where environmental sustainability is a consideration.

In conclusion, tert-butyl 9-cyano-3-azabicyclo[3.3.1]nonane-3-carboxylate (CAS No: 2119343-02-9) represents a versatile building block with diverse applications across multiple scientific disciplines. Its unique structural features, combined with recent advancements in synthetic methodologies and application studies, position it as an important compound in contemporary chemical research.